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Compound of Interest

Compound Name: Mito-apocynin (C11)

Cat. No.: B2580964

Essential Safety and Handling Guide for Mito-
apocynin (C11)

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Mito-apocynin (C11). The following procedural
guidance is designed to ensure the safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Mito-apocynin (C11) is a mitochondria-targeted antioxidant compound. While specific toxicity
data is limited, it should be handled with care, assuming potential hazards associated with
novel chemical entities. The triphenylphosphonium (TPP) cation facilitates its accumulation in
mitochondria.

Primary Hazards:
» Eye Irritation: May cause serious eye irritation.

o Skin Irritation: May cause skin irritation upon prolonged or repeated contact.
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» Respiratory Tract Irritation: May cause irritation if inhaled as a dust.
o Gastrointestinal Irritation: May be harmful if swallowed.

Recommended Personal Protective Equipment:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

) Safety glasses with side-shields or chemical
Eye Protection
safety goggles.

Skin and Body Protection Laboratory coat.

Use in a well-ventilated area. If handling large
Respiratory Protection quantities or generating dust, use a NIOSH-

approved respirator with a particulate filter.

Operational Plan for Handling Mito-apocynin (C11)

This section outlines the step-by-step procedures for safely managing Mito-apocynin (C11)
from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended
storage temperatures are -20°C for short-term storage (up to 1 month) and -80°C for long-
term storage (up to 6 months)[1].

 Inventory: Log the compound in your chemical inventory system.

Preparation of Stock Solutions

o Work Area: Conduct all weighing and solution preparation in a chemical fume hood or a
designated containment area to minimize inhalation exposure.
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Weighing: Carefully weigh the desired amount of the powdered compound. Avoid generating
dust.

Dissolving: Mito-apocynin (C11) is soluble in DMSO (Dimethyl sulfoxide) at a concentration
of 100 mg/mL (150.69 mM)[2][3]. Use appropriate solvents as required by the experimental
protocol. For in vivo studies, co-solvents such as PEG300, Tween-80, and saline may be
used[1]. If precipitation occurs, gentle warming or sonication can aid dissolution[1].

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and appropriate hazard warnings.

Storage of Solutions: Store stock solutions at -20°C or -80°C as recommended to maintain
stability[1]. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Experimental Use

e Handling: Always wear the recommended PPE when handling the compound, both in solid

and solution form.

o Spill Management: In case of a spill, follow the procedures outlined in Section 4.

Disposal Plan

Dispose of all waste materials in accordance with local, state, and federal regulations.

Solid Waste: Collect unused solid Mito-apocynin (C11) and any contaminated disposable
labware (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste container.

Liquid Waste: Collect unused solutions and solvent washes in a designated, labeled
hazardous waste container for organic solvents. Do not pour down the drain.

Decontamination: Decontaminate all non-disposable glassware and equipment that has
come into contact with the compound using an appropriate solvent (e.g., ethanol or acetone),
and collect the rinsate as hazardous waste.

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i L
upper and lower eyelids. Get medical attention if

irritation persists.

Wash off immediately with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. Get medical

attention if irritation develops and persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Small Spills: Wipe up with absorbent material
and place in a suitable container for disposal.
Spil Large Spills: Evacuate the area. Wear
appropriate PPE. Contain the spill and collect
with an inert absorbent material. Place in a

sealed container for disposal.

Quantitative Data Summary
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Property Value Reference
Molecular Formula C37H44BrO4pP [2][3]
Molecular Weight 663.62 g/mol [2][3]
Appearance White to off-white solid [4]
Solubility in DMSO 100 mg/mL (150.69 mM) [2][3]
Storage (Solid) -20°C or -80°C [1]

Storage (Solution) 20°C (1 month), -80°C (6 [1]

months)

Visual Workflow for Handling Mito-apocynin (C11)
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Safe Handling Workflow for Mito-apocynin (C11)
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Caption: Workflow for the safe handling of Mito-apocynin (C11).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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apocynin (C11)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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